Karwinskione
Description
Karwinskione is a naturally occurring compound identified in plant extracts, notably within the genus Karwinskia (e.g., Karwinskia humboldtiana), which has been studied for its phytochemical properties .
Properties
CAS No. |
59481-46-8 |
|---|---|
Molecular Formula |
C32H32O7 |
Molecular Weight |
528.6 g/mol |
IUPAC Name |
7-(7,9-dimethoxy-1,3-dimethyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-3,8,9-trihydroxy-3-methyl-2,4-dihydroanthracen-1-one |
InChI |
InChI=1S/C32H32O7/c1-15-8-23-21(16(2)39-15)12-22-24(10-19(37-4)11-26(22)38-5)29(23)20-7-6-17-9-18-13-32(3,36)14-25(33)27(18)31(35)28(17)30(20)34/h6-7,9-12,15-16,34-36H,8,13-14H2,1-5H3 |
InChI Key |
XFQXBYAOHZIDSQ-UHFFFAOYSA-N |
SMILES |
CC1CC2=C(C=C3C(=CC(=CC3=C2C4=C(C5=C(C6=C(CC(CC6=O)(C)O)C=C5C=C4)O)O)OC)OC)C(O1)C |
Canonical SMILES |
CC1CC2=C(C=C3C(=CC(=CC3=C2C4=C(C5=C(C6=C(CC(CC6=O)(C)O)C=C5C=C4)O)O)OC)OC)C(O1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
Comparison with Functionally Similar Compounds
Bioactive Pyrole Derivatives
describes 4-cyano-1H-pyrrole-2-carboxylic acid methyl ester (CAS 1193-62-0), a functionally similar compound used in pharmaceutical intermediates . Key contrasts include:
- Bioactivity : this compound’s speculated antioxidant properties differ from the pyrrole derivative’s role in synthesizing kinase inhibitors.
- Pharmacokinetics : The pyrrole compound exhibits high gastrointestinal (GI) absorption (83.76%) and blood-brain barrier (BBB) permeability, whereas this compound’s bioavailability in mammalian systems is uncharacterized .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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